molecular formula C20H42NO2P B8454647 2-(Dioctylphosphoryl)-N,N-dimethylacetamide CAS No. 79391-54-1

2-(Dioctylphosphoryl)-N,N-dimethylacetamide

Cat. No.: B8454647
CAS No.: 79391-54-1
M. Wt: 359.5 g/mol
InChI Key: CWSBAUCLYIVTSZ-UHFFFAOYSA-N
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Description

2-(Dioctylphosphoryl)-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C20H42NO2P and its molecular weight is 359.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

79391-54-1

Molecular Formula

C20H42NO2P

Molecular Weight

359.5 g/mol

IUPAC Name

2-dioctylphosphoryl-N,N-dimethylacetamide

InChI

InChI=1S/C20H42NO2P/c1-5-7-9-11-13-15-17-24(23,19-20(22)21(3)4)18-16-14-12-10-8-6-2/h5-19H2,1-4H3

InChI Key

CWSBAUCLYIVTSZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCP(=O)(CCCCCCCC)CC(=O)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a 500 ml, three-necked, round-bottom flask equipped with a thermowell, a mechanical stirrer, a condenser and a septum, was placed a solution of 13.4 g (0.11 mole) of N,N-dimethylchloroacetamide, 27.4 g (0.10 mole) of di(n-octyl)phosphine oxide, and 1.0 g of Adogen 464 in 150 ml of methylene chloride along with 100 ml of 50% sodium hydroxide solution. The solution was stirred at 300 rpm under a gentle reflux until GLC analysis of removed aliquots (2 hours) indicated the consumption of the starting materials. The aqueous layer was extracted with 50 ml of pentane and the combined organic layers were washed with three 50 ml portions of water followed by one 50 ml portion of saturated sodium chloride solution. After drying over anhydrous potassium carbonate, and filtering, the filtrate was evaporated in vacuo (80° C.; 2mm Hg) to yield 29.5 g of an amber oil which was 77% pure by GLC. Upon cooling, the oil crystallized. Recrystallization from pentane afforded a colorless hygroscopic solid which was chromatographically pure, Mp 38.5-40.5. Analytical data obtained for this product is summarized in Table I.
Quantity
13.4 g
Type
reactant
Reaction Step One
Quantity
27.4 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Quantity
1 g
Type
catalyst
Reaction Step Four
Quantity
150 mL
Type
solvent
Reaction Step Five

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